White-emitting film of diblock copolymer micelles with perovskite nanocrystals†
RSC Advances Pub Date: 2022-02-22 DOI: 10.1039/D2RA00098A
Abstract
Perovskite nanocrystals are synthesized in diblock copolymer micelles to improve their processability and stability. The copolymer micelle approach allows fluorescence from a stretchable or flexible substrate by coating processes, and stable emission in water by protecting the nanocrystals in the micelles. Fluorescent films in three primary colors of blue, green, and red are also produced with the assistance of anion exchange reactions for perovskite nanocrystals in the micelles. Then, by stacking films in three primary colors, we are able to produce a white-emitting film of copolymer micelles containing only perovskite nanocrystals without the support of other kinds of emissive materials.
Recommended Literature
- [1] Multifunctional Zn–Ln (Ln = Eu and Tb) heterometallic metal–organic frameworks with highly efficient I2 capture, dye adsorption, luminescence sensing and white-light emission†
- [2] Water dynamics at electrified graphene interfaces: a jump model perspective†
- [3] Fabrication of antibacterial silver nanoparticle—sodium alginate–chitosan composite films†
- [4] Novel solid-state synthesis of surfactant- and solvent-free Pd tetrahedron nanocatalysts†
- [5] Corrigendum
- [6] Using modified aptamers for site specific protein–aptamer conjugations†
- [7] High-performance pseudo-bilayer ternary organic solar cells with PC71BM as the third component†
- [8] Single and double addition of oxygen atoms to propyne on surfaces at low temperatures
- [9] Polymersomes with aggregation-induced emission based on amphiphilic block copolypeptoids†
- [10] Bio-inspired design of NiFeP nanoparticles embedded in (N,P) co-doped carbon for boosting overall water splitting†
